Cas no 431896-87-6 ((Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt)

• Product Name: (Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt
• CAS No: 431896-87-6
• MF: C₉H₈F₃NO₅
• MW: 267.15873336792
• MDL: MFCD19981499
• CID: 3985999
• PubChem ID: 91654855
• Update Time: 2025-11-07

(Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3-pyridinyloxy)-, trifluoroacetate
• MFCD19981499
• 2-pyridin-1-ium-3-yloxyacetic acid;2,2,2-trifluoroacetate
• 431896-87-6
• (Pyridin-3-yloxy)-aceticacidtrifluoroaceticacidsalt95%
• LBHDXZPKFNCPNS-UHFFFAOYSA-N
• (Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt
• (Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt

• MDL： MFCD19981499
• Inchi： 1S/C7H7NO3.C2HF3O2/c9-7(10)5-11-6-2-1-3-8-4-6;3-2(4,5)1(6)7/h1-4H,5H2,(H,9,10);(H,6,7)
• InChI Key： LBHDXZPKFNCPNS-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.O(C1=CN=CC=C1)CC(=O)O

Computed Properties

• Exact Mass: 267.03545684Da
• Monoisotopic Mass: 267.03545684Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on (Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt

Recent Advances in the Study of (Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt (CAS: 431896-87-6)

The compound (Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt (CAS: 431896-87-6) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This molecule, characterized by its pyridine and acetic acid moieties, has been explored for its role as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its utility in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key areas of research involving this compound is its use in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized (Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt as a building block to develop selective inhibitors targeting specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of potent and selective inhibitors for the JAK family of kinases, which are implicated in autoimmune diseases.

In addition to its role in kinase inhibitor development, (Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt has been investigated for its potential as a ligand in metal-catalyzed reactions. A recent study in Organic Letters (2024) reported its use in palladium-catalyzed cross-coupling reactions, where it served as a stable and efficient ligand, enabling the synthesis of complex heterocyclic compounds. This finding underscores the compound's versatility in synthetic chemistry and its potential to facilitate the discovery of new chemical entities.

Another noteworthy application of this compound is in the field of prodrug design. Prodrugs are biologically inactive derivatives of drug molecules that undergo transformation in vivo to release the active drug. Researchers have explored the trifluoroacetic acid salt form of (Pyridin-3-yloxy)-acetic acid as a prodrug moiety to improve the pharmacokinetic properties of certain therapeutics. A 2024 study in Molecular Pharmaceutics demonstrated that this approach could enhance the oral bioavailability of poorly soluble drugs, offering a promising strategy for drug delivery optimization.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. For example, a 2023 publication in Tetrahedron Letters described a streamlined synthesis protocol that reduces the number of steps and minimizes the use of hazardous reagents, making the process more environmentally friendly and cost-effective.

In conclusion, (Pyridin-3-yloxy)-acetic acid trifluoroacetic acid salt (CAS: 431896-87-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, metal-catalyzed reactions, and prodrug design highlight its versatility and potential for future innovations. Ongoing research aims to further elucidate its mechanistic roles and expand its utility in drug discovery and development.